N-cyclohexyl-2-{[methoxy(phenyl)acetyl]amino}benzamide

• IUPAC Name: N-cyclohexyl-2-[(2-methoxy-2-phenylacetyl)amino]benzamide
• InChI: InChI=1S/C22H26N2O3/c1-27-20(16-10-4-2-5-11-16)22(26)24-19-15-9-8-14-18(19)21(25)23-17-12-6-3-7-13-17/h2,4-5,8-11,14-15,17,20H,3,6-7,12-13H2,1H3,(H,23,25)(H,24,26)
• InChI Key: DHJFJXFNKICXCA-UHFFFAOYSA-N
• Canonical SMILES: COC(C1=CC=CC=C1)C(=O)NC2=CC=CC=C2C(=O)NC3CCCCC3
• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "N-cyclohexyl-2-{[methoxy(phenyl)acetyl]amino}benzamide" involves complex chemical reactions, often utilizing catalysis to achieve desired configurations. For instance, research by HanakiKazuhiro et al. (1978) demonstrated the asymmetric hydrogenation of α-acylaminoacrylic acids using a rhodium(I) complex, which could be relevant for synthesizing amino acid derivatives similar to our compound of interest (HanakiKazuhiro, KashiwabaraKazuo, & FujitaJunnosuke, 1978).

Molecular Structure Analysis

The molecular structure of benzamide derivatives has been extensively analyzed through X-ray diffraction and computational methods. Demir et al. (2015) analyzed a similar molecule, revealing its crystalline structure and confirming theoretical predictions with experimental data. This highlights the importance of computational chemistry in understanding the molecular geometry and electronic properties of such compounds (Demir et al., 2015).

Chemical Reactions and Properties

The chemical reactivity and properties of N-cyclohexyl-2-{[methoxy(phenyl)acetyl]amino}benzamide derivatives have been a subject of investigation. The study by Ramesh et al. (2019) on Rh(III)-catalyzed cyclization of N-methoxy benzamides with maleimides through C-H/N-H/N-O bond activation provides insight into potential chemical reactions involving similar compounds, showing how specific catalysts can influence the formation of complex structures (Ramesh, Masilamani Tamizmani, & M. Jeganmohan, 2019).

Physical Properties Analysis

The physical properties, such as solubility, melting points, and crystalline structure, are crucial for understanding the practical applications of a compound. While the specific physical properties of "N-cyclohexyl-2-{[methoxy(phenyl)acetyl]amino}benzamide" were not directly found, studies on similar compounds suggest that such attributes can significantly impact their utility in various fields. For example, the solubility and crystal structure analysis by Odabaşoǧlu et al. (2003) on cyclohexadien derivatives could provide a comparative baseline for our compound of interest (Odabaşoǧlu, Ç. Albayrak, O. Büyükgüngör, & P. Lönnecke, 2003).

Chemical Properties Analysis

The chemical properties, including reactivity with other substances, potential for forming derivatives, and stability under various conditions, are essential for fully understanding a compound's capabilities and limitations. The work by Kikugawa and Kawase (1991) on the intramolecular cyclization with N-methoxy-N-acylnitrenium ions, providing a route to benzodiazonine derivatives, exemplifies the type of chemical behavior that could be expected from compounds with similar functional groups (Kikugawa & Kawase, 1991).